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Compound of Interest

Compound Name: 2,6-Dimethylbiphenyl-4-ol

Cat. No.: B025834 Get Quote

In-Depth Technical Guide: 2',6'-
Dimethylbiphenyl-4-ol
CAS Number: 100444-43-7 IUPAC Name: 2',6'-Dimethylbiphenyl-4-ol

This technical guide provides a comprehensive overview of 2',6'-Dimethylbiphenyl-4-ol, a

biphenyl derivative of interest to researchers and professionals in drug development and

chemical synthesis. Due to the limited publicly available data specifically for this compound,

this guide also includes comparative information on related isomers to provide a broader

context for its potential properties and applications.

Physicochemical Properties
While extensive experimental data for 2',6'-Dimethylbiphenyl-4-ol is not readily available in

public literature, its basic properties can be summarized.

Property Value Source

CAS Number 100444-43-7 Internal Analysis

IUPAC Name 2',6'-Dimethylbiphenyl-4-ol Internal Analysis

Molecular Formula C₁₄H₁₄O Internal Analysis

Molecular Weight 198.26 g/mol Internal Analysis
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Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for 2',6'-Dimethylbiphenyl-4-ol are not

extensively documented in readily accessible scientific literature. However, the synthesis of

structurally similar biphenyl compounds often involves cross-coupling reactions. A plausible

synthetic approach for 2',6'-Dimethylbiphenyl-4-ol could be conceptualized through a Suzuki-

Miyaura coupling reaction, a common method for creating carbon-carbon bonds between aryl

halides and arylboronic acids.

Conceptual Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of 2',6'-

Dimethylbiphenyl-4-ol via a Suzuki-Miyaura coupling reaction. This represents a general

approach and would require optimization for this specific target molecule.
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Caption: Conceptual workflow for the synthesis of 2',6'-Dimethylbiphenyl-4-ol.

Biological Activity and Signaling Pathways
There is a notable lack of specific data in peer-reviewed literature regarding the biological

activity and associated signaling pathways of 2',6'-Dimethylbiphenyl-4-ol. To provide a potential

framework for future research, it is useful to consider the activities of other biphenyl and

dimethylphenol compounds, which have been studied for their antioxidant and other biological

properties.

Potential Areas of Investigation
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Based on the activities of structurally related molecules, the following areas may be of interest

for investigating the biological role of 2',6'-Dimethylbiphenyl-4-ol.

Potential Biological Activities Potential Signaling Pathway Interactions

2',6'-Dimethylbiphenyl-4-ol

Antioxidant Activitymay exhibit

Anti-inflammatory Effectsmay exhibit

Enzyme Inhibition

may exhibit

Reactive Oxygen Species
(ROS) Scavenging

related to

NF-κB Pathwaymay involve

MAPK Signaling

may involve
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Caption: Potential areas of biological investigation for 2',6'-Dimethylbiphenyl-4-ol.

Conclusion
2',6'-Dimethylbiphenyl-4-ol is a chemical compound with established identification through its

CAS number and IUPAC name. However, there is a significant gap in the publicly available

scientific literature regarding its synthesis, experimental data, and biological activity. The

information provided in this guide on potential synthetic routes and areas for biological

investigation is based on the properties of structurally similar compounds and is intended to

serve as a foundation for future research. Further experimental validation is necessary to fully

characterize the properties and potential applications of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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